Cas no 1261910-84-2 (3-(2-Chloro-4-methylphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(2-Chloro-4-methylphenyl)-5-methoxybenzoic acid
• CAS No: 1261910-84-2
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18320728
• CID: 2762915
• PubChem ID: 53226627
• Update Time: 2025-06-13

3-(2-Chloro-4-methylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261910-84-2
• DTXSID20690245
• 2'-Chloro-5-methoxy-4'-methyl[1,1'-biphenyl]-3-carboxylic acid
• MFCD18320728
• 3-(2-Chloro-4-methylphenyl)-5-methoxybenzoic acid, 95%
• 3-(2-CHLORO-4-METHYLPHENYL)-5-METHOXYBENZOIC ACID
• 3-(2-Chloro-4-methylphenyl)-5-methoxybenzoic acid

• MDL： MFCD18320728
• Inchi： 1S/C15H13ClO3/c1-9-3-4-13(14(16)5-9)10-6-11(15(17)18)8-12(7-10)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： BERWIGVKPDZNKF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(2-Chloro-4-methylphenyl)-5-methoxybenzoic acid

Comprehensive Overview of 3-(2-Chloro-4-methylphenyl)-5-methoxybenzoic acid (CAS No. 1261910-84-2)

3-(2-Chloro-4-methylphenyl)-5-methoxybenzoic acid (CAS No. 1261910-84-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-methylphenyl and methoxybenzoic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthetic pathways, applications in drug discovery, and physicochemical properties, making it a subject of ongoing scientific exploration.

The structural features of 3-(2-Chloro-4-methylphenyl)-5-methoxybenzoic acid contribute to its versatility in medicinal chemistry. The presence of a chloro substituent enhances its reactivity, while the methoxy group improves solubility and bioavailability. These attributes make it a valuable building block for designing small-molecule inhibitors and targeted therapies, particularly in oncology and inflammation research. Recent studies highlight its potential in modulating enzyme activity and receptor binding, aligning with the growing demand for precision medicine.

In agrochemical applications, CAS No. 1261910-84-2 is explored for its role in developing crop protection agents. Its herbicidal and fungicidal properties are under investigation, addressing global challenges such as food security and sustainable agriculture. As climate change intensifies, the need for eco-friendly pesticides has surged, positioning this compound as a candidate for next-generation formulations. Industry reports suggest its compatibility with green chemistry principles, further boosting its commercial appeal.

From a technical standpoint, the synthesis of 3-(2-Chloro-4-methylphenyl)-5-methoxybenzoic acid involves multi-step reactions, including Friedel-Crafts acylation and ester hydrolysis. Optimizing these processes for high yield and low environmental impact remains a key focus area. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and structural integrity, meeting stringent regulatory standards for pharmaceutical intermediates.

The compound's stability under varying pH conditions and thermal resistance are frequently studied, as these factors influence its shelf life and formulation compatibility. Data from accelerated degradation studies are often sought by quality control teams, reflecting the industry's emphasis on product reliability. Additionally, its logP value and dissolution profile are critical parameters for pharmacokinetic modeling, a topic trending in computational drug design circles.

Emerging discussions in scientific forums link CAS No. 1261910-84-2 to patent landscapes and intellectual property strategies. With several derivatives already patented for therapeutic use, understanding its structure-activity relationships (SAR) is vital for innovators navigating generic competition. This aligns with broader market trends favoring lifecycle management of chemical entities.

Environmental and safety assessments of 3-(2-Chloro-4-methylphenyl)-5-methoxybenzoic acid confirm its compliance with REACH and OSHA guidelines. While not classified as hazardous, proper handling protocols for laboratory-scale use are documented, addressing common queries about workplace safety in chemical industries. Such details are increasingly prioritized in ESG (Environmental, Social, and Governance) reporting frameworks.

In conclusion, 3-(2-Chloro-4-methylphenyl)-5-methoxybenzoic acid exemplifies the intersection of synthetic chemistry and applied sciences. Its dual relevance in pharmaceuticals and agrochemicals, coupled with rigorous quality benchmarks, ensures its prominence in research pipelines. As interdisciplinary collaborations expand, this compound is poised to contribute to breakthroughs in healthcare and agricultural productivity, resonating with contemporary scientific and societal priorities.